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Compound of Interest

Compound Name: 1,4-Phenylenebismaleimide

Cat. No.: B1667444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the health and safety

considerations essential for the handling of 1,4-Phenylenebismaleimide (CAS No. 3278-31-

7). The information presented herein is intended to equip laboratory personnel with the

knowledge necessary to mitigate risks and ensure a safe working environment. This document

summarizes key toxicological data, outlines emergency procedures, and provides detailed

experimental protocols based on internationally recognized guidelines.

Chemical Identification and Physical Properties
1,4-Phenylenebismaleimide, also known as N,N'-(1,4-phenylene)dimaleimide, is a yellow

crystalline powder.[1] It is widely used in the manufacturing of thermally stable polymers and as

a crosslinking agent in various industrial applications.[1]

Property Value Reference

Chemical Formula C₁₄H₈N₂O₄ [2][3]

Molecular Weight 268.22 g/mol

CAS Number 3278-31-7 [2][3]

Appearance Yellow crystalline powder [1]

Melting Point >300 °C [4]
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Hazard Identification and Classification
1,4-Phenylenebismaleimide is classified as harmful if swallowed.[5][6] While specific

quantitative data for skin and eye irritation are not readily available, it is generally advised that

the substance may cause skin and eye irritation upon contact.[1][7]

GHS Hazard Classification

Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 alt text Warning

H302: Harmful if

swallowed[5][6]

Note: To the best of current knowledge, the chemical, physical, and toxicological properties

have not been thoroughly investigated.[7] There is no specific data available regarding

carcinogenicity, mutagenicity, or reproductive toxicity for 1,4-Phenylenebismaleimide.

Toxicological Data Summary
Quantitative toxicological data for 1,4-Phenylenebismaleimide is limited. The primary

toxicological concern identified is acute oral toxicity. For its isomer, 1,3-Phenylenebismaleimide

(CAS 3006-93-7), a rat oral LD50 of 1370 mg/kg has been reported.[8] However, no specific

LD50 value for the 1,4-isomer is consistently available in the reviewed literature.
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Endpoint Species Route Value Classification

Acute Oral

Toxicity
Not Specified Oral

No specific LD50

available

Category 4:

Harmful if

swallowed[6]

Skin Irritation Not Specified Dermal
May cause skin

irritation[1][7]
Not Classified

Eye Irritation Not Specified Ocular
May cause eye

irritation[1][7]
Not Classified

Skin

Sensitization
Not Specified Dermal

Data not

available
Not Classified

Safe Handling and Personal Protective Equipment
(PPE)
A systematic approach to safe handling is crucial to minimize exposure risk. The following

workflow outlines the recommended procedures for working with 1,4-Phenylenebismaleimide.
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Preparation

Handling

Post-Handling

Conduct Risk Assessment

Don Appropriate PPE:
- Nitrile gloves

- Safety goggles
- Lab coat

Proceed if safe

Work in a
Chemical Fume Hood

Weigh Solid Carefully
to Avoid Dust

Transfer to Reaction Vessel

Avoid Contact with
Skin, Eyes, and Clothing

Decontaminate Work Area

Dispose of Waste in
Labeled, Sealed Container

Wash Hands Thoroughly
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Personal ExposureSpill Response

First Aid Actions

Exposure or Spill Occurs

Skin Contact Eye Contact Inhalation IngestionEvacuate Area

Wash with copious water
for 15 mins. Remove

contaminated clothing.

Flush with copious water
for 15 mins, lifting eyelids.
Seek medical attention.

Move to fresh air.
If not breathing, give
artificial respiration.

Wash out mouth with water.
Seek medical attention.Wear appropriate PPE for cleanup

Sweep up solid material
Avoid generating dust

Collect in a sealed container
for disposal

Wash spill site after pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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